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Compound of Interest

Compound Name: 5-Chloro-2-fluorotoluene

Cat. No.: B1349765 Get Quote

An In-depth Technical Guide to 5-Chloro-2-fluorotoluene

Abstract
5-Chloro-2-fluorotoluene, with CAS number 452-66-4, is a halogenated aromatic compound

that serves as a crucial intermediate in the synthesis of a variety of fine chemicals,

pharmaceuticals, and agrochemicals.[1][2] Its unique molecular structure, featuring chlorine,

fluorine, and methyl substituents on a benzene ring, imparts specific reactivity that makes it a

versatile building block in organic synthesis.[3] This document provides a comprehensive

overview of the chemical and physical properties, spectroscopic data, synthesis, reactivity,

applications, and safety information for 5-Chloro-2-fluorotoluene, intended for researchers

and professionals in the fields of chemistry and drug development.

Chemical and Physical Properties
5-Chloro-2-fluorotoluene is a colorless to nearly colorless liquid.[1] A summary of its key

chemical and physical properties is presented in Table 1.
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Property Value

CAS Number 452-66-4[4]

Molecular Formula C₇H₆ClF[5]

Molecular Weight 144.57 g/mol [1][4]

IUPAC Name 4-Chloro-1-fluoro-2-methylbenzene[1]

Synonyms 5-Chloro-2-fluorotoluene[5]

Appearance Colorless to almost colorless clear liquid[1]

Density 1.188 g/mL at 25 °C[4][6]

Boiling Point 157-159 °C at 752 mmHg[4][6]

Flash Point 49 °C (120.2 °F) - closed cup[4]

Refractive Index (n20/D) 1.4995[4][6]

LogP 3.28[5]

Vapor Pressure 2.8±0.3 mmHg at 25°C[5]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 5-
Chloro-2-fluorotoluene.

¹H NMR Spectroscopy
The proton NMR spectrum provides information about the hydrogen atoms in the molecule.

Assignment Chemical Shift (ppm)

A 7.109

B 7.064

C 6.885

D (CH₃) 2.212
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Note: Data corresponds to a 399.65 MHz spectrum in CDCl₃.[7]

Synthesis and Reactivity
Synthesis
A common method for the preparation of 5-Chloro-2-fluorotoluene involves a diazotization-

fluorination sequence starting from 5-chloro-2-methylaniline (also known as 5-chloro-2-

aminotoluene).[8]

Synthesis of 5-Chloro-2-fluorotoluene

5-Chloro-2-methylaniline

Diazonium Salt Intermediate

  1. Anhydrous HF (Salification)
  2. NaNO₂ (Diazotization)

  (-3 to 0 °C)

5-Chloro-2-fluorotoluene

Thermal Decomposition
(0-40 °C)

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Chloro-2-fluorotoluene.

Reactivity
5-Chloro-2-fluorotoluene undergoes typical electrophilic aromatic substitution reactions. The

directing effects of the substituents (ortho, para-directing methyl and fluorine; ortho, para-

directing but deactivating chlorine) influence the position of substitution.
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Key reactions include:

Nitration: Can be nitrated using solid acid catalysts under mild conditions to form nitro

derivatives.[1]

Friedel-Crafts Alkylation: Reacts with alkyl halides in the presence of a Lewis acid to

introduce alkyl groups to the aromatic ring.[1]

Halogenation: Further halogenation can occur at available positions on the ring through

electrophilic substitution.[1]

Reactivity of 5-Chloro-2-fluorotoluene

5-Chloro-2-fluorotoluene

Nitration
(e.g., HNO₃/H₂SO₄)

Friedel-Crafts Alkylation
(e.g., R-X/AlCl₃)

Further Halogenation
(e.g., Br₂/FeBr₃)

Click to download full resolution via product page

Caption: Key chemical reactions of 5-Chloro-2-fluorotoluene.

Applications
5-Chloro-2-fluorotoluene is a valuable intermediate in several industrial sectors.

Pharmaceutical Industry: It is a key building block in the synthesis of various active

pharmaceutical ingredients (APIs), including antihypertensives, antitumor agents, and

antiviral drugs.[9] It is specifically noted for its use in preparing potent calcium (Ca++)

agonists and topically active carbonic anhydrase inhibitors for glaucoma treatment.[2][3]
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Agrochemicals: Used in the manufacturing of pesticides and herbicides.[1]

Chemical Industry: Serves as a precursor for dyes, pigments, and specialty chemicals.[1][9]

Material Science: Utilized in the development of new materials such as liquid crystals and

OLEDs.[1][9]

Application Workflow

5-Chloro-2-fluorotoluene (Intermediate)

Pharmaceuticals

Synthesis of APIs
(e.g., Carbonic Anhydrase Inhibitors)

AgrochemicalsSynthesis of Pesticides

Specialty Chemicals & Materials
Synthesis of Dyes, OLEDs

Click to download full resolution via product page

Caption: Role of 5-Chloro-2-fluorotoluene as a chemical intermediate.

Experimental Protocols
Synthesis of 5-Chloro-2-fluorotoluene from 5-Chloro-2-
methylaniline
This protocol is based on the diazotization method.[8]

Materials:

5-chloro-2-methylaniline

Anhydrous hydrofluoric acid (HF)

Sodium nitrite (NaNO₂)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.smolecule.com/products/s778838
https://www.smolecule.com/products/s778838
https://www.nbinno.com/?news/CAP-5-chloro-2-fluorotoluene-a-versatile-chemical-compound
https://www.smolecule.com/products/s778838
https://www.nbinno.com/?news/CAP-5-chloro-2-fluorotoluene-a-versatile-chemical-compound
https://www.benchchem.com/product/b1349765?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349765?utm_src=pdf-body
https://www.benchchem.com/product/b1349765?utm_src=pdf-body
https://patents.google.com/patent/CN102786386A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction vessel suitable for HF, equipped with cooling and dropping funnel.

Procedure:

Salification: Cool the anhydrous hydrofluoric acid (2-5 molar equivalents) to 5-7 °C in the

reaction vessel. Add 5-chloro-2-methylaniline (1 molar equivalent) dropwise over several

hours while maintaining the temperature. After the addition is complete, allow the mixture to

react for an additional 1-3 hours.

Diazotization: Cool the resulting mixture to between -3 °C and 0 °C. Add a solution of sodium

nitrite (1-1.5 molar equivalents) dropwise, ensuring the temperature does not exceed 0 °C.

The addition should be carried out over 8-10 hours. Stir the reaction mixture for another 1-3

hours at this temperature.

Thermolysis: Warm the reaction mixture to between 0 °C and 40 °C. The diazonium salt will

decompose, releasing nitrogen gas and forming the desired 5-Chloro-2-fluorotoluene.

Work-up and Purification: The product can be isolated by extraction and purified by

distillation.

Safety Information
5-Chloro-2-fluorotoluene is a hazardous and flammable chemical.[9][10] All handling should

be performed in a well-ventilated area, and appropriate personal protective equipment (PPE)

must be worn.[4]
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Hazard Information Details

Signal Word Warning[4]

Hazard Statements

H226: Flammable liquid and vapor.[4][10] H315:

Causes skin irritation.[4][10] H319: Causes

serious eye irritation.[4][10] H335: May cause

respiratory irritation.[4][10]

Precautionary Statements

P210: Keep away from heat/sparks/open

flames/hot surfaces. No smoking.[4] P233: Keep

container tightly closed.[4] P280: Wear

protective gloves/eye protection/face protection.

[4] P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Personal Protective Equipment
Eyeshields, faceshields, gloves, respirator with

appropriate filter (e.g., type ABEK).[4]

Storage Class 3 - Flammable liquids[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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